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Cat. No.: S548456

Get Quote

Batabulin sodium is an antitumor agent that acts by covalently binding to specific β-tubulin isotypes (β1,

β2, and β4) at a conserved cysteine residue (Cys-239), leading to the disruption of microtubule

polymerization, cytoskeletal collapse, and eventual apoptotic cell death [1] [2].

The table below summarizes its key physicochemical properties and solubility data:

Property Value / Description

CAS Number 195533-98-3 [1]

Molecular Formula C₁₃H₆F₆NNaO₃S [1] [2]

Molecular Weight 393.23 g/mol [1]

Appearance Off-white to light yellow solid powder [1]

Primary Target β-tubulin [2]

Mechanism of
Action

Covalent binding to β-tubulin isotypes, disrupting microtubule polymerization [1]

[2]

Solubility in DMSO ~125 mg/mL (~317.87 mM) [1] [2]

Stock Solution Preparation and Formulations
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For in vitro studies, Batabulin sodium is highly soluble in DMSO. The following table outlines the

preparation of common stock solutions:

Target Concentration Amount of Batabulin Sodium to Dissolve in 1 mL of DMSO

100 mg/mL 100 mg

50 mg/mL 50 mg

10 mM (3.93 mg/mL) 3.93 mg

> Note: The product is for research use only, not for human use. DMSO is hygroscopic, and using a newly

opened container is recommended for optimal solubility [2]. Aliquot and store the stock solution at -20°C for

short-term use (about one month) or at -80°C for longer-term storage (up to six months) to avoid repeated

freeze-thaw cycles [1] [2].

In Vitro Experimental Protocols

The following assays, using MCF7 cells (a human breast cancer cell line), can be performed to characterize

the biological activity of Batabulin sodium [1] [2].

Cell Cycle Analysis Protocol

This protocol assesses the compound's ability to induce cell cycle arrest at the G2/M boundary.

Cell Line: MCF7 cells [1] [2].

Treatment: Treat cells with Batabulin sodium at concentrations of 30 nM, 100 nM, and 300 nM [1]
[2].

Incubation Duration: 24 hours [1] [2].
Procedure:

After treatment, collect both attached and detached cells.
Wash cells with phosphate-buffered saline (PBS).

Fix cells in 70% cold ethanol overnight at -20°C.
Centrifuge and resuspend the cell pellet in PBS containing DNase-free RNase (e.g., 10

mg/mL).
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Incubate at 37°C for 30 minutes.

Add propidium iodide (PI) to a final concentration of approximately 5 μg/mL to stain cellular
DNA.

Analyze DNA content using a flow cytometer, collecting at least 20,000 events per sample [1]
[3].

Expected Outcome: Treatment with Batabulin sodium should result in approximately 25–30% of
cells exhibiting tetraploid (4n) DNA content, indicating arrest at the G2/M phase [1] [2].

Apoptosis Analysis Protocol

This protocol detects the induction of programmed cell death.

Cell Line: MCF7 cells [1] [2].

Treatment: Treat cells with Batabulin sodium at 30 nM, 100 nM, and 300 nM [1] [2].
Incubation Duration: 24 hours and 48 hours [1] [2].

Procedure:
Follow steps 1-6 of the Cell Cycle Analysis protocol to harvest, fix, and stain cells with PI.

Analyze the cells by flow cytometry. The reduced DNA content in apoptotic cells leads to a
characteristic sub-G1 peak in the DNA histogram [1] [3].

Expected Outcome:
After 24 hours, about 25–30% of the cell population will show reduced DNA content,

characteristic of apoptosis [1] [2].
After 48 hours of exposure to 100 nM Batabulin, 50–80% of the cell population will be

undergoing apoptosis [1] [2].

Mechanism of Action and Experimental Workflow

The following diagram illustrates the mechanism of Batabulin sodium and the sequential workflow for the

key in vitro experiments described above.
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Critical Notes and Safety

Sterile Technique: Maintain aseptic conditions throughout all cell-based procedures to prevent

contamination.
Compound Handling: Always use appropriate personal protective equipment (PPE) when handling

the compound and organic solvents like DMSO.
Control Groups: Every experiment must include vehicle control groups (e.g., cells treated with the

same concentration of DMSO used for the drug) to account for any solvent-induced effects.
Data Interpretation: The provided protocols and expected results are based on referenced literature

and should be used as a guideline. InvivoChem and MedChemExpress note that they have not
independently validated all methods, so results should be interpreted within the context of your

experimental system [1] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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